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Compound of Interest

Compound Name: 16:0-10 Doxyl PC

Cat. No.: B15548280 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 16:0-10 Doxyl PC (1-palmitoyl-2-stearoyl-(10-doxyl)-

sn-glycero-3-phosphocholine). It outlines the necessary personal protective equipment (PPE),

procedural steps for safe handling, and disposal plans to ensure a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment
While one Safety Data Sheet (SDS) indicates no available data for hazard classification[1],

another source provides specific hazard and precautionary statements, classifying the

substance as hazardous. Therefore, adherence to strict safety protocols is mandatory. The

minimum required PPE for handling 16:0-10 Doxyl PC is detailed below.
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Protective Equipment Specification and Use

Respiratory Protection

A respirator is recommended if working with the

substance in a manner that could generate dust

or aerosols, especially in poorly ventilated

areas.[2]

Eye Protection

Chemical safety glasses or goggles are required

to protect against splashes or dust particles.[2]

[3][4] A face shield should be worn in addition to

safety glasses or goggles when there is a

significant splash hazard.[2][5]

Hand Protection

Chemically resistant gloves, such as nitrile

gloves, must be worn to prevent skin contact.[2]

[3] For prolonged contact, consider double-

gloving or using heavier-duty gloves.[4]

Body Protection

A lab coat or other protective clothing is

mandatory to prevent contamination of personal

clothing.[3][4][5]

Operational and Disposal Plans
Proper handling and disposal of 16:0-10 Doxyl PC are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place at -20°C.

Keep away from incompatible materials and foodstuff containers.[1]

Handling:
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Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[1]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is correctly

worn as specified in the table above.

Dispensing and Use: Avoid direct contact with skin and eyes.[1] Use appropriate tools to

handle the material and prevent the formation of dust and aerosols.[1]

Spill Management: In case of a spill, wear appropriate PPE. Collect the spilled material using

appropriate tools and place it into a sealed container for disposal as chemical waste.[3]

Prevent the chemical from entering drains.[1]

Disposal:

All waste material, including empty containers and contaminated items (e.g., gloves,

absorbent paper), should be disposed of as hazardous chemical waste in accordance with

local, state, and federal regulations.

Do not dispose of the material down the drain.[1]

For unused or expired product, it should be treated as hazardous waste and disposed of

through a licensed waste disposal company.

Emergency First Aid Procedures
After eye contact: Immediately rinse with plenty of water for at least 15 minutes and consult a

doctor.[1]

After skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water and consult a doctor.[1]

If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]
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Below is a workflow diagram illustrating the safe handling procedure for 16:0-10 Doxyl PC.
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Caption: Workflow for the safe handling of 16:0-10 Doxyl PC in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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